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Compound of Interest

Compound Name:
2-Cyano-4,4-

difluorocyclohexanone

CAS No.: 1309602-28-5

Cat. No.: B1456075

Get Quote

Executive Summary & Strategic Importance
2-Cyano-4,4-difluorocyclohexanone (CAS: 1309602-28-5) is a specialized fluorinated

building block utilized primarily in the synthesis of bioactive pharmaceutical ingredients. Its

structural motif combines a gem-difluoro group (enhancing metabolic stability and lipophilicity)

with an

-cyano ketone functionality (serving as a versatile electrophile or precursor for heterocycles).

While valuable for late-stage lead optimization, this compound presents significant safety

challenges. It is classified as Acute Toxic (Category 3) by oral, dermal, and inhalation routes.

This guide synthesizes physicochemical data with rigorous industrial hygiene protocols to

ensure safe incorporation into drug discovery workflows.

Physicochemical & Toxicological Profile[1][2]
The following data aggregates specifications from major chemical suppliers (SynQuest, BLD

Pharm) and standard safety classifications for functionalized cyclohexanones.
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Table 1: Core Technical Specifications
Parameter Specification

CAS Number 1309602-28-5

IUPAC Name 5,5-difluoro-2-oxocyclohexane-1-carbonitrile

Molecular Formula

Molecular Weight 159.13 g/mol

Physical State Solid (Crystalline powder)

Melting Point 73–77 °C

Solubility
Soluble in DMSO, Methanol, DCM; Low water

solubility

Storage Condition 2–8 °C (Refrigerated), Inert Atmosphere

Table 2: Hazard Identification (GHS Classification)
Hazard Class H-Code Description Severity

Acute Toxicity (Oral) H301 Toxic if swallowed.[1] High

Acute Toxicity

(Dermal)
H311

Toxic in contact with

skin.[1]
High

Acute Toxicity

(Inhalation)
H331 Toxic if inhaled.[1][2] High

Skin/Eye Irritation H315, H319
Causes skin/serious

eye irritation.[1][2][3]
Moderate

STOT - SE H335
May cause respiratory

irritation.[1][2][3][4]
Moderate
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Critical Toxicology Note: The combination of H301, H311, and H331 indicates that systemic

toxicity can occur rapidly via any route of exposure. The

-cyano ketone moiety is chemically reactive; metabolic processing may release

toxic metabolites or inhibit cellular respiration, necessitating handling protocols

equivalent to potent APIs (Band 3/4).

Engineering Controls & Personal Protective
Equipment (PPE)
To mitigate the risks of a Category 3 Toxin, researchers must employ a "Defense in Depth"

strategy. Reliance on PPE alone is insufficient; engineering controls are the primary barrier.

Primary Containment (Engineering)
Powder Handling: All weighing of the solid must occur within a Certified Chemical Fume

Hood or a Powder Containment Enclosure (ST1 balance enclosure).

Airflow Velocity: Maintain face velocity between 0.3 – 0.5 m/s.

Static Control: Use an ionizing bar during weighing. Fluorinated powders often carry static

charges, leading to "fly-out" and potential inhalation hazards.

Personal Protective Equipment (PPE) Matrix
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Body Part Recommended Equipment Rationale

Hands (Primary)
Laminate Film (Silver

Shield/Barrier)

Resists permeation of ketones

and nitriles >480 mins.

Hands (Secondary) Nitrile (5-8 mil)

Worn over laminate for

dexterity and mechanical

protection.

Respiratory
P100/OV Cartridge (if outside

hood)

Only for emergency spill

cleanup. Routine handling

requires no respirator if hood is

active.

Body
Tyvek® Lab Coat + Chemical

Apron

Prevents dermal absorption

(H311) via clothing saturation.

Eyes Chemical Splash Goggles

Standard safety glasses are

insufficient for powders that act

as irritants.

Operational Workflows
Safe Weighing & Transfer Protocol
The following diagram illustrates the mandatory workflow to prevent exposure during the most

critical phase: transferring the solid from the stock container.
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CRITICAL ZONE (Fume Hood)

Start: Stock Container Retrieval

Verify PPE:
Double Gloves + Tyvek Sleeves

Hood Prep:
Clear Space, Ionizer ON

Open Container
(Inside Hood Only)

Weigh into Tared Vial
(Use Anti-static Gun)

Seal Vial & Clean Exterior
(Wipe with DCM/MeOH)

Return Stock to Fridge
(Secondary Containment)

Click to download full resolution via product page

Figure 1: Safe handling workflow emphasizing containment within the critical zone.

Chemical Stability & Reactivity
Acidity: The proton at the C2 position (between the ketone and nitrile) is significantly acidic (

approx. 9-11).
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Incompatibility:

Strong Bases: Will deprotonate the

-carbon, potentially leading to polymerization or racemization.

Reducing Agents: Borohydrides may reduce the ketone or nitrile.

Moisture: Prolonged exposure to humidity may hydrolyze the nitrile to an amide/acid,

releasing ammonia.

Best Practice: Store under Argon or Nitrogen. Re-seal containers with Parafilm immediately

after use.

Emergency Response Protocols
Spill Management (Solid)
Do NOT sweep. Sweeping generates dust, increasing inhalation risk (H331).

Evacuate: Clear the immediate area.

Don PPE: Full Tyvek suit, double gloves, and P100 respirator.

Cover: Gently cover the spill with a wet paper towel (dampened with water or PEG-400) to

prevent dust.

Scoop: Use a scoop to lift the wet material into a hazardous waste bag.

Decontaminate: Wash surface with 1N NaOH (to degrade residual nitrile) followed by water.

Note: Ensure good ventilation as this may release trace ammonia.

First Aid Decision Tree
In the event of exposure, rapid action is required due to the "Toxic" classification.
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Exposure Event Identify Route

Skin Contact

Inhalation

Ingestion

Wash 15 min
(Soap/Water)

Seek Medical Aid
(Bring SDS)

Move to Fresh Air
(Oxygen if available)

Urgent Hospital Transport
(Monitor Breathing)

Do NOT Induce Vomiting
Rinse Mouth Urgent Hospital Transport

Click to download full resolution via product page

Figure 2: Triage logic for exposure events.[3] Note that inhalation and ingestion require

immediate emergency transport.

Waste Disposal & Environmental Compliance
This compound contains fluorine and a nitrile group, requiring specific disposal streams.

Stream: High-BTU Incineration with Flue Gas Scrubbing.

Rationale: Incineration ensures destruction of the organic framework. Scrubbers are required

to capture Hydrogen Fluoride (HF) and Nitrogen Oxides (NOx) generated during combustion.

Prohibition: Do NOT dispose of down the drain. It is toxic to aquatic life (H411 inferred from

class data).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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